Eurycolactone F
Overview
Description
Eurycolactone F is a natural product found in Eurycoma longifolia with data available.
Scientific Research Applications
Quassinoid Composition and Structure
- Eurycolactone F was identified as one of the quassinoids isolated from the roots of Eurycoma longifolia, along with others such as eurycolactone D and E. Its structure was elucidated using spectroscopic methods and confirmed by X-ray crystallography (Hooi Hoon Ang et al., 2002).
Ethnobotany and Pharmacological Importance
- Eurycoma longifolia, known as 'Tongkat Ali,' is recognized for its various bioactive compounds, including this compound. It has been traditionally used for antimalarial, aphrodisiac, anti-diabetic, antimicrobial, and anti-pyretic activities, with these properties also confirmed scientifically (R. Bhat & A. Karim, 2010).
Pharmacological Review
- A review of Eurycoma longifolia highlighted its traditional uses and the presence of bioactive compounds such as this compound. The plant extracts are used in folk medicine for various purposes, including sexual dysfunction, malaria, cancer, diabetes, and other conditions (S. Rehman, Kevin Choe, & H. Yoo, 2016).
Ergogenic Effects
- This compound, as part of Eurycoma longifolia's quassinoid content, contributes to its ergogenic properties. This includes enhancing muscle strength, endurance, and reducing anxiety and stress (Thasanee Khanijo & W. Jiraungkoorskul, 2016).
Antiplasmodial Activity
- In a study focusing on the antiplasmodial activity of various extracts from Eurycoma longifolia, this compound was identified as one of the quassinoids with potential activity against Plasmodium falciparum, the parasite responsible for malaria (K. Chan et al., 2004).
Improved Spermatogenesis and Fertility
- A standardized extract containing this compound and other quassinoids from Eurycoma longifolia showed potential in improving spermatogenesis and fertility in male rats. This effect was linked to the hypothalamic-pituitary-gonadal axis (Bin-Seng Low, P. Das, & K. Chan, 2013).
properties
Molecular Formula |
C21H28O8 |
|---|---|
Molecular Weight |
408.4 g/mol |
IUPAC Name |
[(1R,2R,3S,7S,8R,9S,12S,13R,14R,15R,16R)-3,14,15-trihydroxy-2,6,13,16-tetramethyl-4,11-dioxo-10-oxatetracyclo[7.6.1.02,7.012,16]hexadec-5-en-8-yl] acetate |
InChI |
InChI=1S/C21H28O8/c1-7-6-10(23)17(26)20(4)11(7)15(28-9(3)22)18-21(5)12(19(27)29-18)8(2)13(24)14(25)16(20)21/h6,8,11-18,24-26H,1-5H3/t8-,11-,12-,13-,14+,15-,16-,17-,18-,20+,21+/m1/s1 |
InChI Key |
ISBJOLOXURAMQV-KGZQRRCKSA-N |
Isomeric SMILES |
C[C@H]1[C@H]([C@@H]([C@H]2[C@@]3([C@H]1C(=O)O[C@@H]3[C@@H]([C@@H]4[C@@]2([C@@H](C(=O)C=C4C)O)C)OC(=O)C)C)O)O |
Canonical SMILES |
CC1C(C(C2C3(C1C(=O)OC3C(C4C2(C(C(=O)C=C4C)O)C)OC(=O)C)C)O)O |
synonyms |
eurycolactone F |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-chloro-N-(2-{(2E)-2-[(5-nitrothien-2-yl)methylene]hydrazino}-2-oxoethyl)benzamide](/img/structure/B1244369.png)
![[5-(1-Benzylthieno[3,2-c]pyrazol-3-yl)furan-2-yl]methanol](/img/structure/B1244370.png)
![{4-[2-(Benzhydryl-amino)-acetyl]-piperazin-1-yl}-(2-methyl-pyridin-3-yl)-acetonitrile](/img/structure/B1244379.png)
![3-(3-carbamimidoylphenyl)-N-[4-(2-sulfamoylphenyl)phenyl]-5-(tetrazol-1-ylmethyl)-4H-1,2-oxazole-5-carboxamide;2,2,2-trifluoroacetic acid](/img/structure/B1244383.png)
![2-[2-[2-[2-[carboxymethyl-[2-(2-octadecoxyethoxy)-2-oxoethyl]amino]phenoxy]ethoxy]-N-[2-(2-octadecoxyethoxy)-2-oxoethyl]anilino]acetic acid](/img/structure/B1244384.png)
![(3R,4R,7S,10S)-3-[(1R,2S,4aR,6S,8aR)-2,3,4a,6-tetramethyl-2,5,6,7,8,8a-hexahydro-1H-naphthalene-1-carbonyl]-10-hydroxy-5-oxa-1-azatricyclo[5.2.1.04,10]decane-2,6-dione](/img/structure/B1244385.png)
